Cas no 13753-71-4 (Acetic acid,2-(dodecylthio)-)

• Product Name: Acetic acid,2-(dodecylthio)-
• CAS No: 13753-71-4
• MF: C₁₄H₂₈O₂S
• MW: 260.435923576355
• CID: 154078
• PubChem ID: 83701
• Update Time: 2025-04-19

Acetic acid,2-(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(dodecylthio)-
• (dodecylthio)acetic acid
• 2-dodecylsulfanylacetic acid
• (dodecylsulfanyl)acetic acid
• Acetic acid, (dodecylthio)-
• Dodecylthioacetic acid
• LZQSKUQISWIZQS-UHFFFAOYSA-N
• DTXSID8073398
• NSC-408523
• NS00024464
• NSC408523
• DODECYLSULFANYL-ACETIC ACID
• SCHEMBL1405335
• AKOS005600543
• AB01330499-02
• EINECS 237-336-4
• NCGC00337073-01
• dodecylmercaptoacetic acid
• NSC 408523
• 13753-71-4
• 2-(dodecylsulfanyl)acetic acid

• Inchi： 1S/C14H28O2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-14(15)16/h2-13H2,1H3,(H,15,16)
• InChI Key： LZQSKUQISWIZQS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 260.18114
• Monoisotopic Mass: 260.18100131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids